Cas no 1805750-33-7 (2-Methyl-3-(2-oxopropyl)mandelic acid)

2-Methyl-3-(2-oxopropyl)mandelic acid is a specialized organic compound featuring a mandelic acid backbone substituted with a methyl group at the 2-position and a 2-oxopropyl group at the 3-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for the preparation of chiral intermediates or pharmaceutical precursors. The presence of both carboxylic acid and ketone functionalities enhances its versatility in reactions such as condensation, reduction, or asymmetric synthesis. Its well-defined stereochemistry and functional group compatibility offer advantages in designing complex molecules with high precision. The compound is typically handled under controlled conditions due to its reactive carbonyl group.

2-Methyl-3-(2-oxopropyl)mandelic acid structure

1805750-33-7 structure

Product Name:2-Methyl-3-(2-oxopropyl)mandelic acid

CAS No:1805750-33-7

MF:C₁₂H₁₄O₄

MW:222.237164020538

CID:4940135

Update Time:2025-05-24

2-Methyl-3-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

- 2-Methyl-3-(2-oxopropyl)mandelic acid
- Inchi： 1S/C12H14O4/c1-7(13)6-9-4-3-5-10(8(9)2)11(14)12(15)16/h3-5,11,14H,6H2,1-2H3,(H,15,16)
- InChI Key： VRSJVTNTUCENHI-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)C1=CC=CC(CC(C)=O)=C1C

Computed Properties

Exact Mass: 222.08920892 g/mol
Monoisotopic Mass: 222.08920892 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 222.24
XLogP3: 0.8
Topological Polar Surface Area: 74.6

2-Methyl-3-(2-oxopropyl)mandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015026823-250mg	2-Methyl-3-(2-oxopropyl)mandelic acid	1805750-33-7	97%	250mg	475.20 USD	2021-06-18
Alichem	A015026823-500mg	2-Methyl-3-(2-oxopropyl)mandelic acid	1805750-33-7	97%	500mg	798.70 USD	2021-06-18
Alichem	A015026823-1g	2-Methyl-3-(2-oxopropyl)mandelic acid	1805750-33-7	97%	1g	1,460.20 USD	2021-06-18

2-Methyl-3-(2-oxopropyl)mandelic acid Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. Alt-proteins: A promising future
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

Additional information on 2-Methyl-3-(2-oxopropyl)mandelic acid

2-Methyl-3-(2-Oxopropyl)Mandelic Acid: A Comprehensive Overview

CAS No. 1805750-33-7, commonly referred to as 2-Methyl-3-(2-Oxopropyl)Mandelic Acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and bioactive molecule synthesis.

The molecular structure of 2-Methyl-3-(2-Oxopropyl)Mandelic Acid is characterized by a mandelic acid backbone, which serves as a versatile platform for various chemical modifications. The presence of the methyl group at the 2-position and the oxopropyl group at the 3-position introduces unique steric and electronic properties, making this compound a valuable substrate for further functionalization.

Recent studies have highlighted the importance of CAS No. 1805750-33-7 in the context of bioisosteric replacements and lead optimization in drug discovery. Researchers have demonstrated that the oxopropyl group can act as a bioisostere for other functional groups, potentially enhancing the pharmacokinetic properties of derived compounds.

In terms of synthesis, 2-Methyl-3-(2-Oxopropyl)Mandelic Acid can be prepared via a variety of routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired scale of production.

The biological activity of this compound has been explored in several recent studies. For instance, investigations into its anti-inflammatory and antioxidant properties have shown promising results, suggesting potential applications in the development of therapeutic agents targeting chronic diseases.

Moreover, computational studies using molecular docking and QSAR modeling have provided insights into the binding affinities and pharmacophoric features of CAS No. 1805750-33-7. These studies have identified key interactions that could be exploited to design more potent derivatives.

In conclusion, 2-Methyl-3-(2-Oxopropyl)Mandelic Acid, with its distinctive chemical structure and versatile functional groups, represents a valuable compound for further research and development in the pharmaceutical industry.